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Compound Name: BABASSUAMIDE DEA

Cat. No.: B1168881 Get Quote

An In-depth Technical Guide to Babassuamide DEA

Introduction
Babassuamide DEA is a diethanolamide derived from the fatty acids of babassu oil, which is

extracted from the nuts of the babassu palm (Attalea speciosa). It belongs to the class of fatty

acid diethanolamides, which are nonionic surfactants widely utilized in the cosmetics and

personal care industries.[1][2] This technical guide provides a comprehensive overview of the

chemical structure, physicochemical properties, toxicological profile, and industrial applications

of Babassuamide DEA, intended for researchers, scientists, and professionals in drug

development.

Chemical Structure and Identification
Babassuamide DEA is not a single chemical entity but rather a mixture of N,N-bis(2-

hydroxyethyl) amides of the fatty acids present in babassu oil.[1] The primary fatty acids in

babassu oil are lauric acid, myristic acid, and oleic acid. The general chemical structure can be

represented as follows, where R-C(=O)- represents the fatty acyl group from babassu oil.

General Chemical Structure of Babassuamide DEA

Where R represents the alkyl chain from babassu fatty acids.
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Amides, babassu oil, N,N-bis(hydroxyethyl)-[1]

Babassu amides, N,N-bis(2-hydroxyethyl)-[3]

DIETHANOLAMINE BABASSU FATTY ACID CONDENSATE[1]

N,N-BIS(2-HYDROXYETHYL)BABASSU FATTY ACID AMIDE[1]

Physicochemical Properties
Specific quantitative physicochemical data for Babassuamide DEA is not readily available in

the public domain. However, data for chemically similar fatty acid diethanolamides, such as

Cocamide DEA, provide a reasonable approximation of its properties.

Property
Value (for related
compounds)

Source

Appearance Viscous, amber-colored liquid [4][5]

Molecular Weight ( g/mol ) 280 - 290 (for Cocamide DEA) [6]

Melting Point (°C) 23 - 35 (for Cocamide DEA) [7][8]

Boiling Point (°C) 169 - 275 (for Cocamide DEA) [8][9]

Solubility Soluble in water [5][7][10]

pH (1% aqueous solution) 9.0 - 10.7 [9][11][12]

**4. Manufacturing Process
The general manufacturing process for fatty acid diethanolamides like Babassuamide DEA
involves the condensation reaction of fatty acids or their methyl esters with diethanolamine.[10]

[13] This reaction is typically carried out at elevated temperatures.[11] The molar ratio of the

reactants is a critical parameter that influences the purity and composition of the final product.

[13]
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General manufacturing process of Babassuamide DEA.

**5. Industrial and Commercial Applications
Babassuamide DEA is a multifunctional ingredient primarily used in the cosmetic and personal

care industries. Its functions include:

Surfactant - Foam Boosting: It enhances the volume and stability of foam in cleansing

products.[2][3]

Viscosity Controlling Agent: It is used to thicken the aqueous phase of cosmetics and

personal care products.[2][3]

Hair Conditioning Agent: It leaves hair easy to comb, soft, and shiny.[2]

Emulsifying Agent: It helps to mix and stabilize oil and water-based ingredients in

formulations.[4][5]

Common products containing Babassuamide DEA include shampoos, hair conditioners, body

washes, liquid hand soaps, and facial cleansers.[1][2]

Toxicological Profile and Safety Assessment
The safety of fatty acid diethanolamides, including Babassuamide DEA, has been reviewed by

regulatory bodies like the Cosmetic Ingredient Review (CIR) Expert Panel.[7][14]
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Toxicological Endpoint Summary of Findings Source

Acute Oral Toxicity

Fatty acid diethanolamides are

considered slightly toxic to

non-toxic in acute oral studies

in rats.

[10]

Dermal Toxicity

Not found to be dermal toxins

in acute and subchronic animal

studies.

[10]

Skin Irritation

Can cause mild to moderate

skin irritation.[10][15] The CIR

Expert Panel concluded that

products should be formulated

to be non-irritating.[16]

Eye Irritation
Can cause mild to moderate

eye irritation.[10][15]

Carcinogenicity

Diethanolamine (DEA), which

can be present as an impurity,

is classified by the IARC as

"possibly carcinogenic to

humans" (Group 2B).[17] High

doses of related chemicals

have been associated with

liver cancers in laboratory

animals.[15]

Nitrosamine Formation

DEA compounds can react

with nitrosating agents to form

N-nitrosodiethanolamine

(NDELA), a potent carcinogen.

[10] Therefore, Babassuamide

DEA should not be used in

products containing nitrosating

agents.[7][16]
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The CIR Expert Panel has concluded that Babassuamide DEA is safe for use in rinse-off

cosmetic products and safe at concentrations up to 10% in leave-on products.[5][14] They

caution that these ingredients should not be used in cosmetic products where N-nitroso

compounds may form.[7][16]

Safety Assessment of Babassuamide DEA

Regulatory Conclusion

Toxicological Data

Potential for Irritation Carcinogenicity Concerns Nitrosamine Formation

Safe with Restrictions

Click to download full resolution via product page

Key considerations in the safety assessment of Babassuamide DEA.

Experimental Protocols
Detailed experimental protocols for the toxicological studies cited in this guide are not fully

available in the referenced safety assessments. These documents typically summarize the

results rather than providing a step-by-step methodology. However, the studies conducted

generally follow standardized guidelines for toxicological testing of cosmetic ingredients. A

general overview of the types of experiments performed is provided below.

Acute Oral Toxicity Studies (e.g., OECD TG 401, 420, or 423)

Objective: To determine the short-term toxicity of a substance when administered in a single

oral dose.
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General Procedure: A single dose of the test substance is administered to a group of fasted

animals (typically rats) by gavage. The animals are observed for a period (e.g., 14 days) for

signs of toxicity and mortality. The LD50 (the dose estimated to be lethal to 50% of the test

animals) is then calculated.

Dermal Irritation/Corrosion Studies (e.g., OECD TG 404)

Objective: To assess the potential of a substance to cause irritation or corrosion to the skin.

General Procedure: A small amount of the test substance is applied to a shaved patch of

skin on an animal (typically a rabbit) and covered with a gauze patch. The patch is removed

after a specified time (e.g., 4 hours), and the skin is evaluated for signs of erythema

(redness) and edema (swelling) at various time points.

Eye Irritation/Corrosion Studies (e.g., OECD TG 405)

Objective: To determine the potential of a substance to cause irritation or damage to the

eyes.

General Procedure: A small amount of the test substance is instilled into one eye of an

animal (typically a rabbit), with the other eye serving as a control. The eyes are examined for

signs of corneal opacity, iritis, conjunctival redness, and chemosis (swelling) at specific

intervals after application.

Conclusion
Babassuamide DEA is a versatile and widely used ingredient in the cosmetic industry, valued

for its surfactant, foaming, and viscosity-modifying properties. While it has a good safety profile

for use in rinse-off products and at limited concentrations in leave-on products, formulators

must be mindful of its potential for skin and eye irritation. A critical consideration is the potential

for nitrosamine formation, and therefore, it should not be used in formulations containing

nitrosating agents. The presence of free diethanolamine as an impurity should also be

minimized. Further research to delineate the specific physicochemical and toxicological

properties of Babassuamide DEA, distinct from other fatty acid diethanolamides, would be

beneficial for the scientific community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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